Cas no 80817-39-6 (3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester)

80817-39-6 structure
Product name:3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
- DTXSID501125234
- ZHRGOEVVRFNSOM-LABUEVLPSA-N
- 80817-39-6
- 3a(2)-Guanylic acid, 2a(2)-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
- EINECS 279-567-3
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- Inchi: InChI=1S/C23H26ClN6O8P/c1-13(2)21(32)28-23-27-20-19(22(33)29-23)26-12-30(20)18-10-16(17(11-31)36-18)38-39(34,35-9-5-8-25)37-15-7-4-3-6-14(15)24/h3-4,6-7,12-13,16-18,31H,5,9-11H2,1-2H3,(H2,27,28,29,32,33)/t16-,17+,18+,39?/m0/s1
- InChI Key: ZHRGOEVVRFNSOM-LABUEVLPSA-N
- SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)OP(=O)(OCCC#N)OC4=CC=CC=C4Cl
Computed Properties
- Exact Mass: 580.1238265g/mol
- Monoisotopic Mass: 580.1238265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 11
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 186Ų
3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Related Literature
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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